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Compound of Interest

Compound Name:
2-(Aminomethyl)-4-

bromonaphthalene

Cat. No.: B3228087 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed calculation of the molecular weight of the chemical

compound 2-(Aminomethyl)-4-bromonaphthalene. The determination is based on its

molecular formula, derived from its chemical structure, and the standard atomic weights of its

constituent elements as recognized by the International Union of Pure and Applied Chemistry

(IUPAC). All quantitative data is presented in a clear, tabular format for ease of reference.

Chemical Identity and Formula
2-(Aminomethyl)-4-bromonaphthalene is a substituted naphthalene derivative. Its structure

consists of a naphthalene ring system substituted with a bromomethyl group at the second

position and a bromine atom at the fourth position.

Naphthalene Core: C₁₀H₈

Substitution at C4: A bromine (Br) atom replaces a hydrogen (H) atom.

Substitution at C2: An aminomethyl group (-CH₂NH₂) replaces a hydrogen (H) atom.

Based on this structure, the molecular formula is determined to be C₁₁H₁₀BrN.
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The molecular weight (MW) is a fundamental physical property calculated by summing the

atomic weights of all atoms present in the molecular formula. The standard atomic weights

provided by the Commission on Isotopic Abundances and Atomic Weights (CIAAW) are utilized

for this calculation.

The formula for molecular weight calculation is: MW = Σ (Number of atoms of element * Atomic

weight of element)

The logical workflow for this calculation is illustrated in the diagram below.
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Compound:
2-(Aminomethyl)-4-bromonaphthalene

Determine Molecular Formula:
C₁₁H₁₀BrN

Identify Constituent Elements:
Carbon (C), Hydrogen (H)
Bromine (Br), Nitrogen (N)

Obtain Standard Atomic Weights (amu):
C: 12.011, H: 1.008

Br: 79.904, N: 14.007

Calculate Total Mass:
MW = (11C) + (10H) + (1Br) + (1N)

Final Molecular Weight:
236.112 g/mol

Click to download full resolution via product page

Diagram 1: Workflow for Molecular Weight Calculation.

Quantitative Data Summary
The molecular weight is calculated using the atomic weights of carbon, hydrogen, bromine, and

nitrogen. The contribution of each element to the total molecular weight is summarized in the
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table below.

Element Symbol Atom Count
Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 11 12.011[1][2] 132.121

Hydrogen H 10 1.008[3][4] 10.080

Bromine Br 1 79.904[5][6] 79.904

Nitrogen N 1 14.007[7][8] 14.007

Total 23 236.112

Conclusion
Based on the standard atomic weights and the molecular formula C₁₁H₁₀BrN, the calculated

molecular weight of 2-(Aminomethyl)-4-bromonaphthalene is 236.112 g/mol .

Disclaimer: The molecular weight provided is a calculated, theoretical value. It does not require

an experimental protocol for its determination. The standard atomic weights used are subject to

revision by IUPAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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